Pentanoic acid, 3,5-dihydroxy-
Overview
Description
3,5-Dihydroxypentanoic acid , also known as 3,5-dihydroxyvaleric acid , is a compound with the chemical formula C5H10O4 . It belongs to the class of organic acids and contains two hydroxyl groups (OH) attached to the pentanoic acid backbone. The systematic name for this compound is 3R-methyl-3,5-dihydroxy-pentanoic acid .
Scientific Research Applications
Biosynthesis and Chemical Synthesis :
- Pentanoic acid has been studied for its role in the biosynthesis of other compounds. For instance, it has been isolated from the roots of Athyrium yokoscense, indicating its potential in the biosynthetic pathway of natural products (Hiraga et al., 1998).
- In chemical synthesis, pentanoic acid is used in the preparation of compounds like 3,5-dihydroxy-1-pentylbenzene, a medicinal intermediate and raw material for HIV restrain synthesis (Zhang et al., 2007).
Catalysis and Green Chemistry :
- Pentanoic acid is a key component in catalytic processes. For example, its conversion from γ-valerolactone using bifunctional catalysis is significant for sustainable chemical manufacturing (Al‐Naji et al., 2020).
Materials Science and Adsorption Studies :
- In materials science, the adsorption properties of pentanoic acid on surfaces like α-Al2O3 are explored, aiding in understanding molecular interactions on solid surfaces (Martinotto et al., 2017).
Biological and Medicinal Research :
- Pentanoic acid derivatives have been studied for their potential in medical applications, such as radiopaque compounds for X-ray imaging, demonstrating non-cytotoxicity to fibroblast cells (Gopan et al., 2021).
- It's also investigated in microbial metabolism, like the role of lipoic acid (a pentanoic acid derivative) in the metabolism of microbial pathogens, affecting pathogenesis and virulence (Spalding & Prigge, 2010).
Environmental Applications :
- Pentanoic acid and its derivatives are examined for their role in environmental applications, such as in the detoxification of activated oxygen species (Navari-Izzo et al., 2002).
properties
IUPAC Name |
3,5-dihydroxypentanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O4/c6-2-1-4(7)3-5(8)9/h4,6-7H,1-3H2,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGPXHQLKXPEHMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C(CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40314092 |
Source
|
| Record name | 3,5-dihydroxypentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40314092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentanoic acid, 3,5-dihydroxy- | |
CAS RN |
83120-70-1 |
Source
|
| Record name | NSC280658 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=280658 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,5-dihydroxypentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40314092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-Hydroxy-6-phenyl-1H-thieno[3,2-d]pyrimidine-2,4-dione](/img/no-structure.png)